

encorafenib response rate comparison metastatic melanoma

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Encorafenib

CAS No.: 1269440-17-6

Cat. No.: S548758

[Get Quote](#)

Efficacy Data Summary

Treatment Regimen	Study Type / Population	Overall Response Rate (ORR)	Median Duration of Response (mDoR)	Median Progression-Free Survival (mPFS)	Median Overall Survival (mOS)
Encorafenib + Binimetinib	COLUMBUS Part 1 (7-year update, Phase III) [1]	64%	18.6 months [2]	14.9 months [2]	33.6 months [2]
Encorafenib + Binimetinib	COLUMBUS Part 1 (7-year update) - 1st Line [1]	75% [3]	12.0 months [3]	15.8 months [4]	
Encorafenib + Binimetinib	Real-World (BECARE study, 1st Line) [3]	75%	12.0 months	15.8 months [4]	
Encorafenib + Binimetinib	Real-World (BECARE study, 2nd Line after Immunotherapy) [3]	77.8%	12.5 months		


Treatment Regimen	Study Type / Population	Overall Response Rate (ORR)	Median Duration of Response (mDoR)	Median Progression-Free Survival (mPFS)	Median Overall Survival (mOS)
Vemurafenib Monotherapy	COLUMBUS Part 1 (7-year update, Phase III) [1]	41%	12.3 months [2]	7.3 months [2]	16.9 months [2]

Mechanism of Action

Encorafenib and binimetinib work synergistically to inhibit key proteins in the **MAPK signaling pathway**, which is hyperactive in BRAF-mutant melanomas [5].

- **Encorafenib**: A highly selective ATP-competitive inhibitor of the **BRAF V600E** kinase and other BRAF kinases in the CRAF and ARAF complexes. Its long dissociation half-life allows for sustained target inhibition [2].
- **Binimetinib**: An allosteric, ATP-uncompetitive inhibitor of **MEK1/2**, which acts downstream of BRAF in the MAPK pathway. Its short half-life may help resolve toxicity quickly after dose interruption [2].

This combination blocks the proliferation and survival of melanoma cells harboring BRAF V600 mutations. The following diagram illustrates the targeted inhibition of this pathway.



[Click to download full resolution via product page](#)

Key Experimental Protocols from Clinical Trials

The primary data for **encorafenib** plus binimetinib comes from the **COLUMBUS trial (NCT01909453)**, a two-part, multicenter, randomized, open-label, active-controlled, phase III study [1] [2].

- **Study Design (Part 1):** Patients were randomized **1:1:1** to receive:
 - **Arm A: Encorafenib** (450 mg once daily) + Binimetinib (45 mg twice daily)
 - **Arm B:** Vemurafenib (960 mg twice daily)
 - **Arm C: Encorafenib** (300 mg once daily)
- **Patient Population:** Adults with **locally advanced unresectable or metastatic BRAF V600E/K-mutant melanoma**, who were either treatment-naive or had progressed after first-line immunotherapy. Prior BRAF or MEK inhibitor therapy was not allowed [1] [6].

- **Stratification Factors:** Randomization was stratified by American Joint Committee on Cancer (AJCC) stage, Eastern Cooperative Oncology Group (ECOG) performance status (0 vs. 1), and (after a protocol amendment) prior use of first-line immunotherapy [2].
- **Primary and Key Secondary Endpoints:** The primary endpoint was **PFS** assessed by a blinded independent central review (BICR). A key secondary endpoint was **OS**. Other endpoints included ORR, duration of response, safety, and quality of life [2].
- **Statistical Analysis:** Efficacy was assessed in the **intent-to-treat (ITT)** population. Time-to-event endpoints like PFS and OS were estimated using the **Kaplan-Meier method** and compared using **Cox proportional hazards models** to calculate hazard ratios (HRs) and confidence intervals (CIs) [2].

Interpretation of Key Findings

- **Superiority Over Vemurafenib:** The combination of **encorafenib** and binimetinib demonstrated **statistically significant and clinically meaningful improvements** in ORR, PFS, and OS compared to vemurafenib monotherapy, establishing it as a standard of care [1] [2].
- **Long-Term Benefits:** The 7-year analysis showed that the **PFS and OS curves began to plateau after approximately 4 years**, suggesting a subset of patients derives long-term benefit, similar to survival plateaus observed with immune checkpoint inhibitors [1].
- **Real-World Validation:** Effectiveness and a manageable safety profile have been confirmed in real-world studies like BECARE, which included patients with poorer prognoses (e.g., brain metastases, prior immunotherapy) often excluded from clinical trials [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. COLUMBUS part 1–7-year results for encorafenib and ... [pmc.ncbi.nlm.nih.gov]
2. A Randomized, Open-Label, Phase III Trial of Encorafenib ... [pmc.ncbi.nlm.nih.gov]
3. Real-life evidence of encorafenib plus binimetinib in ... [frontiersin.org]

4. Encorafenib with binimetinib efficacy in the first, second, ... [journals.viamedica.pl]

5. Vemurafenib - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

6. COLUMBUS 7-year update: A randomized, open-label ... [sciencedirect.com]

To cite this document: Smolecule. [encorafenib response rate comparison metastatic melanoma].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548758#encorafenib-response-rate-comparison-metastatic-melanoma>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com